Cas no 917895-51-3 (Pyrimidine, 4,6-dichloro-5-iodo-2-(methylthio)-)

Pyrimidine, 4,6-dichloro-5-iodo-2-(methylthio)- structure

917895-51-3 structure

Product Name:Pyrimidine, 4,6-dichloro-5-iodo-2-(methylthio)-

CAS No:917895-51-3

MF:C₅H₃Cl₂IN₂S

MW:320.966189622879

CID:783053

PubChem ID:329766691

Update Time:2024-10-26

Pyrimidine, 4,6-dichloro-5-iodo-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

- Pyrimidine, 4,6-dichloro-5-iodo-2-(methylthio)-
- 4,6-Dichloro-5-iodo-2-(methylthio)pyrimidine
- 4,6-dichloro-5-iodo-2-methylsulfanylpyrimidine
- 4,6-Dichloro-5-iodo-2-(methylthio)pyrimidine (ACI)
- 917895-51-3
- MFCD20229248
- 4,6-dichloro-5-iodo-2-methylthio-pyrimidine
- DTXSID00731887
- F97653
- CSALCFDNQLMLGG-UHFFFAOYSA-N
- 4,6-Dichloro-5-iodo-2-(methylthio)pyrimidine, 97%
- SCHEMBL721780
- 4,6-Dichloro-5-iodo-2-(methylsulfanyl)pyrimidine
- DB-357699
- MDL： MFCD20229248
- Inchi： 1S/C5H3Cl2IN2S/c1-11-5-9-3(6)2(8)4(7)10-5/h1H3
- InChI Key： CSALCFDNQLMLGG-UHFFFAOYSA-N
- SMILES： ClC1C(I)=C(Cl)N=C(SC)N=1

Computed Properties

Exact Mass: 319.84387g/mol
Monoisotopic Mass: 319.84387g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 51.1Å²

Experimental Properties

Melting Point: 101-106 °C

Pyrimidine, 4,6-dichloro-5-iodo-2-(methylthio)- Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： 26
Hazardous Material Identification：

Pyrimidine, 4,6-dichloro-5-iodo-2-(methylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	757640-1G	4,6-Dichloro-5-iodo-2-(methylthio)pyrimidine	917895-51-3	97%	1G	498.05	2021-05-17
Alichem	A089001026-1g	4,6-Dichloro-5-iodo-2-(methylthio)pyrimidine	917895-51-3	95%	1g	$644.64	2023-08-31
Alichem	A089001026-5g	4,6-Dichloro-5-iodo-2-(methylthio)pyrimidine	917895-51-3	95%	5g	$1932.90	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1649273-250mg	4,6-Dichloro-5-iodo-2-(methylthio)pyrimidine	917895-51-3	98%	250mg	￥755.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1649273-1g	4,6-Dichloro-5-iodo-2-(methylthio)pyrimidine	917895-51-3	98%	1g	￥1730.00	2024-04-25

Pyrimidine, 4,6-dichloro-5-iodo-2-(methylthio)- Production Method

Production Method 1

6299-25-8

917895-51-3

Reaction Conditions

1.1 Reagents: Magnesate(1-), dichloro(2,2,6,6-tetramethylpiperidinato)-, lithium (1:1) Solvents: Tetrahydrofuran ; 20 min, rt
1.2 Reagents: Iodine ; rt; 20 min, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Regio- and Chemoselective Multiple Functionalization of Pyrimidine Derivatives by Selective Magnesiations using TMPMgCl·LiCl

Mosrin, Marc; Knochel, Paul, Organic Letters, 2008, 10(12), 2497-2500